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Compound of Interest

Compound Name: Diethyl oxalate-13C2

Cat. No.: B033084 Get Quote

CAS Number: 150992-84-0

This technical guide provides a comprehensive overview of Diethyl oxalate-13C2, an

isotopically labeled compound crucial for advancements in metabolic research, mechanistic

studies, and drug development. This document is intended for researchers, scientists, and

professionals in the pharmaceutical and life sciences sectors.

Introduction
Diethyl oxalate-13C2 is a stable, isotopically labeled form of diethyl oxalate where the two

carbonyl carbons are replaced with the carbon-13 (¹³C) isotope.[1] This specific labeling

provides a powerful tool for tracing the metabolic fate of the oxalate moiety and for elucidating

complex biochemical pathways and reaction mechanisms.[1] Its primary utility lies in its

application as a tracer in metabolic studies, particularly in the investigation of hyperoxaluria,

and as a starting material for the synthesis of other ¹³C-labeled molecules.[1]

Chemical and Physical Properties
Diethyl oxalate-13C2 shares its chemical properties with its unlabeled counterpart but is

distinguished by its isotopic enrichment. The key physical and chemical data are summarized

below for easy reference.
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Property Value Reference

CAS Number 150992-84-0 [2][3]

Molecular Formula C₄(¹³C)₂H₁₀O₄ [3]

Molecular Weight 148.13 g/mol [2][3]

Isotopic Purity >99 atom % ¹³C [1][2]

Appearance Colorless Liquid [4]

Boiling Point 185 °C (lit.) [2]

Density 1.091 g/mL at 25 °C [2]

Flash Point 75 °C (167 °F) - closed cup [2]

Solubility
Miscible with alcohols and

ether. Slightly soluble in water.
[5][6]
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Synthesis and Characterization
The most common method for synthesizing Diethyl oxalate-13C2 is through the acid-catalyzed

esterification of ¹³C-labeled oxalic acid with ethanol.[1] This process is favored for its high

efficiency and the ability to maintain isotopic integrity.[1]
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Synthesis of Diethyl oxalate-13C2
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Synthesis workflow for Diethyl oxalate-13C2.

Experimental Protocol: Synthesis
A representative protocol for the synthesis of Diethyl oxalate-13C2 is as follows:

Reactant Preparation: Commercially available oxalic acid-¹³C₂ dihydrate is used as the

starting material.[1] An excess of ethanol is used to drive the reaction towards the formation

of the diethyl ester.[1]

Reaction Setup: The ¹³C-labeled oxalic acid and ethanol are combined in a reaction vessel. A

strong acid, typically sulfuric acid, is added as a catalyst.[1] A common molar ratio of oxalic

acid-¹³C₂ to ethanol is 1:4.[1]

Esterification: The mixture is heated to a temperature of 60–80°C and refluxed.[1] The

reaction progress is monitored until completion.
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Purification: Upon completion, the crude product is purified. This is typically achieved through

vacuum distillation to isolate the Diethyl oxalate-13C2 from unreacted starting materials and

byproducts.[1]

Characterization: The final product is characterized to confirm its identity and purity. Nuclear

Magnetic Resonance (NMR) spectroscopy is used to verify the incorporation of the ¹³C label

at the carbonyl carbons, while Mass Spectrometry (MS) confirms the isotopic purity, which is

generally greater than 99%.[1] Chemical purity is assessed using Gas Chromatography (GC)

or High-Performance Liquid Chromatography (HPLC).[1][7]

Applications in Research and Drug Development
Diethyl oxalate-13C2 is a versatile tool with significant applications in various scientific fields.

Metabolic Pathway Analysis: The primary application is in tracing metabolic pathways.[1] It is

particularly valuable in studying disorders of oxalate metabolism, such as Primary

Hyperoxaluria (PH), by allowing researchers to track the endogenous production and flux of

oxalate.[1]

Mechanistic Studies: As an isotopic tracer, it is instrumental in elucidating the mechanisms of

chemical reactions.[1] It allows for the precise tracking of carbon atoms, which helps in

identifying reaction intermediates and validating proposed pathways, such as in carbon

dioxide reduction reactions.[1]

Solid-State NMR: It serves as a precursor for preparing ¹³C-enriched materials for detailed

solid-state NMR (ssNMR) investigations, providing insights into the structure of oxalate-

containing systems.[1]

Drug Development: While direct therapeutic applications are not its primary use, it is a critical

tool in the research and development of drugs targeting metabolic disorders.[2][7] It aids in

understanding the mechanism of diseases and can be used to assess the metabolic effects

of potential drug candidates.

Metabolic Studies in Hyperoxaluria
A key application of Diethyl oxalate-13C2 is in the study of hyperoxaluria, a condition

characterized by the overproduction of oxalate. The labeled compound, often administered as
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¹³C₂-oxalate, allows for the quantification of metabolic fluxes.[1]

Oxalate Metabolic Pathways
Endogenous oxalate is primarily produced in the liver from glyoxylate and ascorbic acid.[8][9]

Diethyl oxalate-13C2, after hydrolysis to ¹³C₂-oxalate, allows researchers to trace the

contributions of different precursors to the overall oxalate pool.
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Simplified metabolic pathway of endogenous oxalate production.

Quantitative Data from Isotopic Enrichment Studies
Studies using a primed, continuous infusion of ¹³C₂-oxalate have provided valuable quantitative

data on the differences in oxalate metabolism between healthy individuals and patients with

Primary Hyperoxaluria Type 1 (PH1).[1]
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Analyte (Isotopic Label)
PH Type 1 Patients (n=5)
Average Enrichment
(TTR%)

Normal Healthy Volunteers
(n=5) Average Enrichment
(TTR%)

1-¹³C-glycolate 68.8 27.7

1-¹³C-glyoxylate 2.3 0.4

1-¹³C-oxalate 31.1 0.4

¹³C₂-oxalate 26.1 10.8

Data sourced from a study on

isotopic enrichments in plasma

analytes during steady state.

[1]

Experimental Methodologies
The use of Diethyl oxalate-13C2 in metabolic research involves specific and detailed

experimental protocols to ensure accurate and reproducible results.

General Workflow for in vivo Metabolic Studies
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Workflow for in vivo Metabolic Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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